Cas no 1797091-70-3 (1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea)

• Product Name: 1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea
• CAS No: 1797091-70-3
• MF: C₁₆H₁₉FN₄O₂
• MW: 318.346066713333
• CID: 6201809
• PubChem ID: 71810278
• Update Time: 2025-05-20

1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea
• 1797091-70-3
• AKOS024567471
• F6448-1925
• 1-[(4-fluorophenyl)methyl]-3-[1-(oxan-4-yl)-1H-pyrazol-4-yl]urea
• 1-[(4-FLUOROPHENYL)METHYL]-3-[1-(OXAN-4-YL)PYRAZOL-4-YL]UREA

• Inchi： 1S/C16H19FN4O2/c17-13-3-1-12(2-4-13)9-18-16(22)20-14-10-19-21(11-14)15-5-7-23-8-6-15/h1-4,10-11,15H,5-9H2,(H2,18,20,22)
• InChI Key： FUNMAGUGLDIEOY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NC1C=NN(C=1)C1CCOCC1)=O

Computed Properties

• Exact Mass: 318.14920402g/mol
• Monoisotopic Mass: 318.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea

Introduction to 1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea (CAS No. 1797091-70-3)

The compound 1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea, identified by the CAS registry number CAS No. 1797091-70-3, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique chemical structure and promising biological activities, particularly in the context of drug discovery and development.

The molecular structure of this compound is characterized by a urea functional group, which serves as a central connecting unit between two distinct moieties: a 4-fluorobenzyl group and a pyrazole ring substituted with a tetrahydrofuran-like structure. The presence of these functional groups contributes to the compound's versatility, enabling it to interact with various biological targets, such as enzymes and receptors, in a highly specific manner.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and inflammation. For instance, research has demonstrated that the pyrazole moiety plays a critical role in enhancing the compound's bioavailability and stability, while the fluorobenzyl group contributes to its ability to penetrate cellular membranes effectively. These findings underscore the importance of structural optimization in drug design, where subtle modifications can significantly impact pharmacokinetic properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to achieve higher yields and improved purity levels. These advancements not only facilitate large-scale production but also pave the way for further structural modifications to enhance the compound's therapeutic potential.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. For example, recent experiments have shown that it exhibits potent anti-proliferative effects against several cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, studies have demonstrated its ability to inhibit key inflammatory mediators, making it a promising candidate for treating chronic inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the compound binds effectively to specific pockets on target proteins, such as kinases and proteases, through hydrogen bonding and hydrophobic interactions. These insights provide valuable guidance for further optimization efforts aimed at improving selectivity and potency.

In conclusion, the compound 1-(4-fluorobenzyl)-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea (CAS No. 1797091-70-3) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.